ethyl 2-{[3-(cyclohexylmethyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}propanoate

• IUPAC Name: ethyl 2-[3-(cyclohexylmethyl)-4-oxoquinazolin-2-yl]sulfanylpropanoate
• InChI: InChI=1S/C20H26N2O3S/c1-3-25-19(24)14(2)26-20-21-17-12-8-7-11-16(17)18(23)22(20)13-15-9-5-4-6-10-15/h7-8,11-12,14-15H,3-6,9-10,13H2,1-2H3
• InChI Key: WWBDIKSEAQJQEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)SC1=NC2=CC=CC=C2C(=O)N1CC3CCCCC3
• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol

Description

Ethyl 2-{[3-(cyclohexylmethyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}propanoate is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound belongs to the class of quinazoline derivatives, which have been found to exhibit a wide range of biological activities. In

Mechanism of Action

The mechanism of action of ethyl 2-{[3-(cyclohexylmethyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}propanoate is not fully understood. However, studies have suggested that it may exert its biological effects through the inhibition of certain enzymes and signaling pathways involved in disease progression. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Ethyl 2-{[3-(cyclohexylmethyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}propanoate has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit anti-microbial activity. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to reduce the accumulation of amyloid-beta plaques in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-{[3-(cyclohexylmethyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}propanoate in lab experiments is its wide range of biological activities. This compound has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties, making it a versatile tool for studying various disease pathways. However, one limitation of using this compound is its potential toxicity, as high doses have been found to cause liver damage in animal studies.

Future Directions

There are many potential future directions for the study of ethyl 2-{[3-(cyclohexylmethyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}propanoate. One area of interest is its potential use in the treatment of Alzheimer's disease, as it has been found to reduce the accumulation of amyloid-beta plaques in the brain. Another area of interest is its potential use in the development of new anti-cancer therapies, as it has been shown to inhibit the growth of cancer cells. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to determine its potential toxicity in humans.

Scientific Research Applications

The potential applications of ethyl 2-{[3-(cyclohexylmethyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}propanoate in scientific research are vast. This compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use as a therapeutic agent for various diseases, including cancer and Alzheimer's disease.